![molecular formula C17H24O10S2 B022190 Unii-6B7H7vsr0Q CAS No. 13639-54-8](/img/structure/B22190.png)
Unii-6B7H7vsr0Q
Overview
Description
Unii-6B7H7vsr0Q is a novel compound with promising potential for use in laboratory experiments. It is a small-molecule, non-peptide compound that has been used in a variety of research applications.
Scientific Research Applications
Collaborative Working Environment for Environmental Models
A study by Şahin et al. (2009) emphasizes the importance of collaborative working environments for large scientific applications, like the Unified Air Pollution Model (UNI-DEM), developed by the Danish Environmental Research Institute. This research highlights the necessity of application-centric facilities in collaborative distributed computing environments to support the continuous development and experimentation process of large scientific applications by various institutes across Europe Şahin, Weihrauch, Dimov, & Alexandrov, 2009.
Advances in Nanoparticle Syntheses
Cushing, Kolesnichenko, and O'connor (2004) discuss the synergy between scientific discovery and technological development, particularly in the context of the electronics industry, where new materials have led to significant advancements from vacuum tubes to miniature chips. This paper illustrates the critical role of developing novel materials in fostering scientific and technological progress Cushing, Kolesnichenko, & O'connor, 2004.
Transforming Educational Programs for Research Translation
Giordan et al. (2011) provide insights into the transformation of educational programs to aid academic researchers in translating research into practical innovations. The paper discusses the role of the National Collegiate Inventors and Innovators Alliance (NCIIA) in developing and funding experiential learning and research in STEM innovation, invention, and entrepreneurship Giordan, Shartrand, Steig, & Weilerstein, 2011.
University Nanosat Program
Hunyadi et al. (2004) explore the University Nanosat Program (UNP), a student satellite program that offers unique opportunities for capability demonstration using the structure of the UNP. The program emphasizes the training of the next generation of aerospace professionals and the infusion of innovative methodologies and technologies Hunyadi, Ganley, Peffer, & Kumashiro, 2004.
Safety and Hazards
Future Directions
The future directions for research on this compound could involve further investigation into its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, safety assessments and hazard evaluations would be important for understanding the potential risks associated with this compound. Unfortunately, I was unable to find specific information on future directions for this compound .
Mechanism of Action
Target of Action
NSC66060, also known as WRN Helicase Inhibitor, primarily targets the Werner syndrome ATP-dependent helicase (WRN) . The WRN protein plays crucial roles in cellular proliferation and DNA repair . Inhibition of WRN activity has been suggested as a promising strategy to target certain types of cancer cells .
Mode of Action
NSC66060 selectively inhibits the helicase activity of the WRN protein . This selective inhibition disrupts the normal functioning of the WRN protein, leading to changes in cellular proliferation and DNA repair processes .
Biochemical Pathways
By inhibiting the WRN protein, NSC66060 could disrupt the normal process of DNA replication and repair, leading to cell cycle arrest and apoptosis .
Result of Action
The inhibition of the WRN protein by NSC66060 leads to cell cycle arrest and apoptosis in certain cancer cells . This is due to the disruption of DNA replication and repair processes, which are crucial for cell survival and proliferation . NSC66060 has been shown to induce apoptosis in HTLV-1-transformed adult T-cell leukemia cells .
properties
IUPAC Name |
(3,4,5-triacetyloxy-6-ethoxycarbothioylsulfanyloxan-2-yl)methyl acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O10S2/c1-6-22-17(28)29-16-15(26-11(5)21)14(25-10(4)20)13(24-9(3)19)12(27-16)7-23-8(2)18/h12-16H,6-7H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYORARISFGRNMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=S)SC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O10S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13639-54-8 | |
Record name | NSC66060 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66060 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.